Cas no 919295-48-0 (9H-Fluorene, 9-[1,1'-biphenyl]-4-yl-2,7-dibromo-9-(4-methylphenyl)-)
919295-48-0 structure
Product Name:9H-Fluorene, 9-[1,1'-biphenyl]-4-yl-2,7-dibromo-9-(4-methylphenyl)-
CAS No:919295-48-0
MF:C32H22Br2
MW:566.325087070465
CID:764460
PubChem ID:58795197
Update Time:2025-04-19
9H-Fluorene, 9-[1,1'-biphenyl]-4-yl-2,7-dibromo-9-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Fluorene, 9-[1,1'-biphenyl]-4-yl-2,7-dibromo-9-(4-methylphenyl)-
- 2,7-dibromo-9-(4-methylphenyl)-9-(4-phenylphenyl)fluorene
- 9-([1,1'-Biphenyl]-4-yl)-2,7-dibromo-9-(4-methylphenyl)-9H-fluorene
- SCHEMBL3176035
- 919295-48-0
- DTXSID70730165
-
- Inchi: 1S/C32H22Br2/c1-21-7-11-24(12-8-21)32(25-13-9-23(10-14-25)22-5-3-2-4-6-22)30-19-26(33)15-17-28(30)29-18-16-27(34)20-31(29)32/h2-20H,1H3
- InChI Key: PERLDGKRJKQXMJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C2C3C=CC(=CC=3C(C3C=CC(C)=CC=3)(C3C=CC(C4C=CC=CC=4)=CC=3)C2=C1)Br
Computed Properties
- Exact Mass: 566.00678g/mol
- Monoisotopic Mass: 564.00883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 34
- Rotatable Bond Count: 3
- Complexity: 641
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10
- Topological Polar Surface Area: 0Ų
9H-Fluorene, 9-[1,1'-biphenyl]-4-yl-2,7-dibromo-9-(4-methylphenyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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